Cas no 88107-84-0 (9-Ethylcarbazole-3-carboxaldehyde N-Butyl-N-phenylhydrazone)

• Product Name: 9-Ethylcarbazole-3-carboxaldehyde N-Butyl-N-phenylhydrazone
• CAS No: 88107-84-0
• MF: C₂₅H₂₇N₃
• MW: 369.501985788345
• MDL: MFCD06797101
• CID: 709203
• PubChem ID: 87569813
• Update Time: 2025-07-21

9-Ethylcarbazole-3-carboxaldehyde N-Butyl-N-phenylhydrazone Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-3-carboxaldehyde,9-ethyl-, 2-butyl-2-phenylhydrazone
• 9-Ethylcarbazole-3-carboxaldehyde N-Butyl-N-phenylhydrazone
• 9-ETHYLCARBAZOLE-3-CARBOXALDEHYDE N-BUTYL-N-PHENYLHYDRAZONE EP
• N-butyl-N-[(9-ethylcarbazol-3-yl)methylideneamino]aniline
• 9-Ethyl-3-(N-butyl-N-phenylhydrazonomethyl)carbazole
• 3-((2-Butyl-2-phenylhydrazono)methyl)-9-ethyl-9H-carbazole
• E0575
• 3-[(2-Butyl-2-phenylhydrazinylidene)methyl]-9-ethyl-9H-carbazole
• AKOS015839759
• N-butyl-N-[(E)-(9-ethylcarbazol-3-yl)methylideneamino]aniline
• A915961
• MFCD06797101
• 88107-84-0
• 9-Ethylcarbazole-3-carboxaldehyde N-butyl-N-phenylhyrazone

• MDL： MFCD06797101
• Inchi： 1S/C25H27N3/c1-3-5-17-28(21-11-7-6-8-12-21)26-19-20-15-16-25-23(18-20)22-13-9-10-14-24(22)27(25)4-2/h6-16,18-19H,3-5,17H2,1-2H3/b26-19+
• InChI Key： WUJYNCPGAXBZMF-LGUFXXKBSA-N
• SMILES： N1(CC)C2C=CC=CC=2C2C=C(/C=N/N(C3C=CC=CC=3)CCCC)C=CC1=2

Computed Properties

• Exact Mass: 369.22000
• Monoisotopic Mass: 369.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 20.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 497.2±51.0 °C at 760 mmHg
• Flash Point: 254.5±30.4 °C
• Refractive Index: 1.6
• PSA: 20.53000
• LogP: 6.45500
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

9-Ethylcarbazole-3-carboxaldehyde N-Butyl-N-phenylhydrazone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：(BD331740)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9-Ethylcarbazole-3-carboxaldehyde N-Butyl-N-phenylhydrazone

Recent Advances in the Study of 9-Ethylcarbazole-3-carboxaldehyde N-Butyl-N-phenylhydrazone (CAS: 88107-84-0)

The compound 9-Ethylcarbazole-3-carboxaldehyde N-Butyl-N-phenylhydrazone (CAS: 88107-84-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, characterization, and biological activities. The information presented herein is derived from recent peer-reviewed publications and technical reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of 9-Ethylcarbazole-3-carboxaldehyde N-Butyl-N-phenylhydrazone as a versatile intermediate in the synthesis of novel organic materials and pharmaceutical agents. Its hydrazone moiety and carbazole backbone contribute to its ability to interact with various biological targets, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. These efforts have paved the way for further exploration of its pharmacological properties.

One of the key findings from recent research is the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), suggesting possible applications in the treatment of inflammatory diseases. Additionally, its photophysical properties have been investigated, revealing its utility in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. These dual applications underscore the compound's versatility and broad relevance across multiple scientific disciplines.

Another area of interest is the compound's role in the development of fluorescent probes for biological imaging. The carbazole derivative exhibits strong fluorescence emission, which can be fine-tuned through structural modifications. Recent work has focused on optimizing its photostability and quantum yield to enhance its performance in live-cell imaging applications. These advancements hold promise for improving the visualization of cellular processes and aiding in the diagnosis of diseases at the molecular level.

In conclusion, 9-Ethylcarbazole-3-carboxaldehyde N-Butyl-N-phenylhydrazone (CAS: 88107-84-0) represents a multifaceted compound with significant potential in both pharmaceutical and materials science. Ongoing research continues to uncover new applications and refine its properties, making it a valuable subject of study in the chemical biology and medical fields. Future investigations are expected to further elucidate its mechanisms of action and expand its utility in therapeutic and technological contexts.